Cas no 848347-44-4 (Pentafluorophenyl nicotinate)

• Product Name: Pentafluorophenyl nicotinate
• CAS No: 848347-44-4
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 716529
• PubChem ID: 23237920
• Update Time: 2025-11-02

Pentafluorophenyl nicotinate Chemical and Physical Properties

Names and Identifiers

• Pentafluorophenyl nicotinate
• (2,3,4,5,6-pentafluorophenyl) pyridine-3-carboxylate
• Pentafluorophenyl pyridine-3-carboxylate
• Y4214
• [2,3,4,5,6-pentakis(fluoranyl)phenyl] pyridine-3-carboxylate
• Z3244525862
• AKOS025311293
• A840955
• J-523891
• DB-076136
• CS-0319360
• 848347-44-4
• 3-pyridinecarboxylic acid (2,3,4,5,6-pentafluorophenyl) ester
• DTXSID30631467
• MFCD09064938
• 2,3,4,5,6-PENTAFLUOROPHENYL PYRIDINE-3-CARBOXYLATE
• Perfluorophenyl nicotinate

• Inchi： 1S/C12H4F5NO2/c13-6-7(14)9(16)11(10(17)8(6)15)20-12(19)5-2-1-3-18-4-5/h1-4H
• InChI Key： AXHLJDBUUFUDCF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1C=NC=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 289.01600
• Monoisotopic Mass: 289.01621918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Melting Point: 65.5 °C
• PSA: 39.19000
• LogP: 2.99630

Pentafluorophenyl nicotinate Security Information

• Hazard Statement： Harmful

Additional information on Pentafluorophenyl nicotinate

Pentafluorophenyl Nicotinate (CAS 848347-44-4): Properties, Applications, and Market Insights

Pentafluorophenyl nicotinate (CAS 848347-44-4) is a specialized fluorinated ester compound that has gained significant attention in pharmaceutical and material science research. This pentafluorophenyl ester derivative combines the unique properties of fluorine chemistry with the versatile nicotinate moiety, making it valuable for various synthetic applications. With the increasing demand for fluorinated building blocks in drug discovery, this compound has emerged as an important reagent in modern organic synthesis.

The molecular structure of Pentafluorophenyl nicotinate features a highly electron-deficient aromatic system due to the presence of five fluorine atoms, which significantly enhances its reactivity as an acylating agent. This property makes it particularly useful in peptide coupling reactions and other transformations where mild conditions are required. Researchers have found that fluorinated activating groups like this often provide better yields and cleaner reactions compared to traditional ester derivatives.

In pharmaceutical applications, CAS 848347-44-4 serves as a key intermediate for the synthesis of various nicotinic acid derivatives, which are important in developing drugs targeting metabolic disorders and neurological conditions. The compound's stability and reactivity profile make it suitable for automated synthesis platforms, aligning with current trends in high-throughput drug discovery and combinatorial chemistry approaches that dominate modern pharmaceutical research.

The material science field has also benefited from Pentafluorophenyl nicotinate, particularly in the development of advanced fluorinated polymers and surface modification agents. The strong electron-withdrawing nature of the pentafluorophenyl group contributes to unique electronic properties in polymeric materials, making them valuable for organic electronic devices and specialty coatings. This aligns with growing industry interest in fluorine-containing functional materials for next-generation technologies.

From a synthetic chemistry perspective, 848347-44-4 offers several advantages over conventional activated esters. The compound demonstrates excellent solubility in common organic solvents while maintaining good stability under standard storage conditions. These characteristics have made it increasingly popular in medicinal chemistry optimization workflows, where reliable and reproducible reagents are essential for efficient lead compound development.

The market for Pentafluorophenyl nicotinate has shown steady growth in recent years, driven by expanding research in fluorine chemistry applications and the continuous demand for novel pharmaceutical intermediates. Analytical data indicates increasing patent filings mentioning this compound, particularly in areas related to bioconjugation techniques and targeted drug delivery systems. Manufacturers have responded by improving production processes to ensure consistent quality and supply of this valuable chemical building block.

Quality control of CAS 848347-44-4 typically involves rigorous analytical methods including HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. These quality assurance measures are critical for researchers who require high-purity reagents for sensitive chemical transformations. The compound's stability profile allows for long-term storage when properly handled, making it a practical choice for laboratory inventories.

Environmental and safety considerations for Pentafluorophenyl nicotinate follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this compound, in line with general laboratory safety practices for organic reagents. The growing emphasis on green chemistry principles has prompted investigations into more sustainable synthetic routes for such fluorinated intermediates.

Future research directions for 848347-44-4 may explore its potential in emerging areas such as click chemistry applications and bioorthogonal reactions. The unique electronic properties of the pentafluorophenyl group could enable novel reaction pathways that complement existing synthetic methodologies. Additionally, the compound's utility in proteomics research and chemical biology continues to expand as new labeling and conjugation strategies are developed.

For researchers sourcing Pentafluorophenyl nicotinate, it's important to verify suppliers' quality certifications and analytical data. The compound is typically available in various packaging sizes to accommodate different scale requirements, from small-scale research to process development quantities. Technical specifications should include detailed information about purity, impurity profiles, and recommended storage conditions to ensure optimal performance in synthetic applications.

The scientific literature contains numerous examples of CAS 848347-44-4 being employed in innovative synthetic strategies. Recent publications highlight its use in catalytic transformations and multicomponent reactions, demonstrating the compound's versatility beyond traditional acylation chemistry. These developments reflect the ongoing evolution of synthetic methodology and the important role of specialized reagents like fluorinated nicotinate esters in advancing chemical research.

In conclusion, Pentafluorophenyl nicotinate (CAS 848347-44-4) represents a valuable tool for modern synthetic chemists, offering unique reactivity patterns that complement existing chemical methodologies. Its applications span pharmaceutical development, materials science, and chemical biology, with potential for further expansion into emerging research areas. As the demand for specialty fluorinated compounds continues to grow, this reagent will likely maintain its importance in the toolkit of research chemists working across multiple disciplines.